Cas no 2171444-56-5 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid
• CAS No: 2171444-56-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6097485
• PubChem ID: 165568144
• Update Time: 2025-06-14

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid
• 2171444-56-5
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopent-1-ene-1-carboxylic acid
• EN300-1581143

• Inchi： 1S/C27H30N2O5/c1-2-7-18(15-25(30)28-19-13-12-17(14-19)26(31)32)29-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-12,18-19,24H,2,7,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-,19?/m0/s1
• InChI Key： IUEQIGGEHVZILJ-OYKVQYDMSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC1CC=C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid

Recent Advances in the Study of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid (CAS: 2171444-56-5)

The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid (CAS: 2171444-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentene carboxylic acid scaffold and Fmoc-protected aminohexanamide side chain, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

A key area of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid using a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry. The researchers highlighted the compound's stability under various conditions, making it a versatile building block for more complex molecular architectures. The CAS number 2171444-56-5 has since become a key identifier in databases tracking novel bioactive compounds.

In terms of biological activity, recent in vitro studies have revealed that derivatives of this compound exhibit selective inhibition properties against certain proteases involved in inflammatory pathways. A 2024 study in ACS Chemical Biology reported that structural modifications at the cyclopentene ring could significantly enhance target specificity. The Fmoc-protected amino group was found to be crucial for maintaining solubility during biological assays while allowing for subsequent deprotection and conjugation in drug development applications.

The potential therapeutic applications of this compound are being explored in multiple domains. Notably, its use as a linker molecule in antibody-drug conjugates (ADCs) has shown particular promise. Research presented at the 2024 American Chemical Society National Meeting demonstrated that the compound's unique structure facilitates stable conjugation while allowing for controlled drug release at target sites. The carboxylic acid moiety provides an additional handle for further functionalization, making it a valuable tool in the design of next-generation targeted therapies.

Looking forward, several research groups are investigating the compound's potential in prodrug design and delivery systems. Preliminary results suggest that the cyclopentene core may offer advantages in terms of metabolic stability and tissue penetration. As research continues, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopent-1-ene-1-carboxylic acid (2171444-56-5) is emerging as a valuable scaffold in medicinal chemistry with multiple potential applications that warrant further investigation.